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Compound of Interest

Compound Name: Tripotassium phosphate

Cat. No.: B1592187

Tripotassium Phosphate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Tripotassium Phosphate,
focusing on its Chemical Abstracts Service (CAS) number, and a detailed analysis of its
material safety data sheet (MSDS). The information is presented to meet the needs of
researchers, scientists, and drug development professionals, with a strong emphasis on data
clarity, experimental protocols, and visual representation of key safety information.

Chemical Identification and Properties

Tripotassium phosphate, also known as potassium phosphate tribasic, is a water-soluble salt
with the chemical formula KsPOa.[1] It is commonly used in various industrial and laboratory
applications, including as a food additive, emulsifier, and a reagent in organic synthesis.

The definitive identifier for this chemical compound is its CAS number:
e CAS Number: 7778-53-2[1][2][3][4][5]

A summary of its key physical and chemical properties is provided in the table below.
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Property Value Source
Molecular Formula K3POa [1][5]
Molecular Weight 212.27 g/mol [1103114]
Appearance White, deliquescent powder [1][5]
Melting Point 1,380 °C (2,520 °F; 1,650 K) [1]6]
Density 2.564 g/cm3 (at 17 °C) [1]

Solubility in Water

90 /100 mL (at 20 °C)

[1]

pH

~11.8 (1% aqueous solution)

[1](6]

Solubility in Ethanol

Insoluble

[1]

Material Safety Data Sheet (MSDS) Analysis

The Material Safety Data Sheet provides critical information regarding the potential hazards,

safe handling, and emergency procedures for tripotassium phosphate. This section

summarizes the key data from the MSDS.

Hazard Identification and Classification

Tripotassium phosphate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Classification Category Hazard Statement
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
[rritation damage.[7][8][9][10]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.[7][8][9][10]

GHS Pictogram:

e GHSO07: Exclamation mark([1]
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e GHSO05: Corrosion
Signal Word: Danger[9]

Toxicological Information

Toxicological

. Result Species Source
Endpoint
Skin o :
) o No skin irritation Rabbit [7]
Corrosion/Irritation
Serious Eye Irreversible effects on _
Rabbit [71[9]

Damage/Eye Irritation  the eye

) . Not classified as a
Carcinogenicity ) N/A [6][8]
carcinogen

Experimental and Safety Protocols

Detailed protocols for the safe handling and use of tripotassium phosphate are crucial in a
laboratory and manufacturing setting. The following sections outline key experimental and
safety procedures derived from MSDS recommendations.

Personal Protective Equipment (PPE)

A foundational aspect of laboratory safety is the consistent and correct use of Personal
Protective Equipment. The following diagram illustrates the recommended PPE when handling
tripotassium phosphate.
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Handling

Tripotassium Phosphate
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Caption: Recommended PPE for handling tripotassium phosphate.

First Aid Measures

In the event of accidental exposure, prompt and appropriate first aid is critical. The following

procedures are recommended.

Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor/physician.[7][9][10]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[10]

Remove person to fresh air and keep

Inhalation comfortable for breathing. Call a poison center
or doctor/physician if you feel unwell.[9][10]
Rinse mouth. Do NOT induce vomiting. Call a

Ingestion poison center or doctor/physician if you feel
unwell.[6]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1592187?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592187?utm_src=pdf-body
https://www.nexchem.co.uk/wp-content/uploads/1970/01/Tripotassium-Phosphate-1.pdf
https://www.cdhfinechemical.com/images/product/msds/18_1022691291_TRIPOTASSIUMPHOSPHATECASNO-7778-53-2MSDS.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2932/p5629.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2932/p5629.pdf
https://www.cdhfinechemical.com/images/product/msds/18_1022691291_TRIPOTASSIUMPHOSPHATECASNO-7778-53-2MSDS.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2932/p5629.pdf
https://mubychem.com/MSDS/Tri%20Potassium%20Phosphate%20MSDS.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

The logical flow for responding to an exposure event is outlined in the diagram below.

First Aid Response Protocol

Exposure Occurs

( Assess Exposure Route
k (Eyes, Skin, Inhalation, Ingestion)

Eyes Skin

Y Y

Skin Contact:
Remove contaminated clothing
Rinse with water

Eye Contact:
Rinse with water for 15 mins
Remove contacts

\

Seek Immediate
Medical Attention

Ingestion

Inhalation

\/

Ingestion:
Rinse mouth
Do NOT induce vomiting

Inhalation:
Move to fresh air

Click to download full resolution via product page

Caption: First aid response flowchart for tripotassium phosphate exposure.

Spill and Leak Procedures

Proper containment and cleanup of spills are essential to prevent wider contamination and

exposure.
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Protocol for Accidental Release:

Ensure adequate ventilation and evacuate unnecessary personnel.[7][9]
o Wear appropriate personal protective equipment (PPE).[7]

e Avoid dust formation.[7]

e Contain the spill: Prevent the product from entering drains.[7][10]

e Clean-up: Pick up and arrange disposal without creating dust. Use a shovel to place the
material into a suitable, closed container for disposal.[9]

o Dispose of waste: Dispose of in accordance with local regulations.[7]

The workflow for managing a spill is visualized in the following diagram.
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Spill Response Workflow
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Caption: Workflow for responding to a tripotassium phosphate spill.
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Storage and Handling

Proper storage and handling are critical to maintaining the stability of tripotassium phosphate
and ensuring a safe working environment.

Storage Conditions:

o Store in a cool, dry, and well-ventilated area.[6]

o Keep containers tightly closed.[6][8]

o Store away from incompatible materials such as strong oxidizing agents and acids.[6]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing dust.[7]

Use only in a well-ventilated area.[6]

Wash hands thoroughly after handling.[6]

This technical guide provides a solid foundation for the safe and effective use of tripotassium
phosphate in a research and development setting. For complete and detailed information,
always refer to the most current Material Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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